Cas no 13455-22-6 (potassium fluorosulphate)

• Product Name: potassium fluorosulphate
• CAS No: 13455-22-6
• MF: FKO₃S
• MW: 138.159903526306
• MDL: MFCD00216618
• CID: 86971
• PubChem ID: 24867260
• Update Time: 2025-11-02

potassium fluorosulphate Chemical and Physical Properties

Names and Identifiers

• potassium fluorosulphate
• Potassium fluorosulfate
• potassium fluorosulfonate
• fluorosulfonate of potassium
• fluorosulfonate potassium
• Fluorosulfuric acid,potassium salt (8CI,9CI)
• Kaliumfluorosulfonat
• PC6267T
• potassium ion O-(fluorosulfonyl)oxidanidolate
• Potassiumfluorosulphate99%
• Potassium fluorosulphate 99%
• Potassium fluorosulfate, 99.5%
• Q15633872
• Potassium sulfurofluoridate
• 13455-22-6
• AKOS025294345
• MFCD00216618
• DTXSID40635537

• MDL： MFCD00216618
• Inchi： 1S/FHO3S.K/c1-5(2,3)4;/h(H,2,3,4);/q;+1/p-1
• InChI Key： VXJAYNWISQFORV-UHFFFAOYSA-M
• SMILES： [K+].S(=O)(=O)([O-])F

Computed Properties

• Exact Mass: 137.91900
• Monoisotopic Mass: 137.91892468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 96.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Color/Form: White powder
• Density: g/cm3
• Melting Point: 350℃
• Boiling Point: 165.5°Cat760mmHg
• Flash Point: °C
• Solubility: Hydrolysis.
• PSA: 65.58000
• LogP: 0.49690
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive

potassium fluorosulphate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 31-34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R31; R34
• Packing Group：II

Additional information on potassium fluorosulphate

Potassium Fluorosulphate (CAS No. 13455-22-6): Properties, Applications, and Industry Insights

Potassium fluorosulphate (CAS No. 13455-22-6) is an inorganic compound with the chemical formula KSO₃F. This compound is widely recognized for its unique chemical properties and diverse applications in industrial and research settings. The growing interest in potassium fluorosulphate uses and its role in advanced materials has made it a subject of increasing relevance in scientific discussions.

The compound is characterized by its white crystalline appearance and high solubility in water. Researchers often explore potassium fluorosulphate solubility and stability under various conditions, as these properties are crucial for its applications. Recent studies have focused on optimizing potassium fluorosulfate synthesis methods to improve yield and purity for specialized uses.

One of the most significant applications of KSO₃F is in electrochemical systems. The compound's ionic conductivity makes it valuable for developing advanced battery technologies, particularly in research focused on next-generation energy storage solutions. This aligns with current global trends toward sustainable energy and the search for alternative battery materials.

In organic synthesis, potassium fluorosulphate serves as an efficient fluorinating agent. Its reactivity profile makes it particularly useful for introducing fluorine atoms into organic molecules, a process of growing importance in pharmaceutical development. The pharmaceutical industry's increasing demand for fluorinated compounds has driven research into safer and more effective fluorination methods using reagents like 13455-22-6.

The compound's thermal stability has also attracted attention in materials science. Scientists investigating high-temperature applications of inorganic salts often include potassium fluorosulphate in their studies due to its predictable decomposition behavior and potential as a catalyst support material.

From a safety perspective, proper handling procedures for KSO₃F are essential in laboratory and industrial settings. While not classified among restricted substances, standard precautions for handling chemical reagents apply. Researchers frequently search for information on potassium fluorosulphate safety data and compatible storage conditions.

The analytical chemistry community utilizes potassium fluorosulphate as a reference material in various spectroscopic techniques. Its well-defined spectral characteristics make it valuable for instrument calibration, particularly in studies requiring precise measurements of fluorine-containing species.

Market trends indicate steady demand for potassium fluorosulphate across multiple industries. The compound's relatively stable pricing and consistent quality from major suppliers make it accessible for both research and industrial applications. Companies specializing in fine chemicals often list CAS 13455-22-6 among their product offerings.

Recent innovations have explored the potential of KSO₃F in nanotechnology applications. Its crystalline structure and surface properties show promise for creating specialized nanomaterials, particularly in the development of advanced coatings and catalytic systems.

Environmental considerations regarding potassium fluorosulphate focus mainly on proper disposal methods and potential impacts on aquatic systems. Regulatory compliance and waste management protocols are frequently discussed topics among professionals working with this compound.

Academic interest in 13455-22-6 continues to grow, with numerous research papers published annually exploring new applications and fundamental properties. The compound's versatility ensures its ongoing relevance in chemical research and industrial chemistry.

For laboratories considering working with potassium fluorosulphate, proper characterization techniques including X-ray diffraction and thermal analysis are recommended to verify purity and crystalline structure. These quality control measures are particularly important for applications requiring high-purity materials.

The future outlook for KSO₃F appears positive, with potential expansions into emerging technology sectors. As material science advances and new applications are discovered, the demand for this versatile compound is likely to increase, maintaining its position as an important chemical in both research and industry.